[4-(1H-indol-3-ylcarbonyl)piperazin-1-yl](oxo)acetic acid

• IUPAC Name: 2-[4-(1H-indole-3-carbonyl)piperazin-1-yl]-2-oxoacetic acid
• InChI: InChI=1S/C15H15N3O4/c19-13(11-9-16-12-4-2-1-3-10(11)12)17-5-7-18(8-6-17)14(20)15(21)22/h1-4,9,16H,5-8H2,(H,21,22)
• InChI Key: VKEKHYMRWXNTBW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CNC3=CC=CC=C32)C(=O)C(=O)O
• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol

Description

4-(1H-Indol-3-ylcarbonyl)piperazin-1-ylacetic acid is a synthetic compound featuring a piperazine core substituted with an indole-3-carbonyl group and an oxoacetic acid moiety. The piperazine ring enhances solubility and provides a scaffold for structural diversification, while the oxoacetic acid group introduces hydrogen-bonding capabilities, which may influence binding affinity or metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid typically involves multi-step organic reactions. One common method starts with the preparation of the indole derivative, which is then reacted with piperazine under controlled conditions to form the desired compound. The reaction conditions often include the use of solvents like dichloromethane or ethanol, and catalysts such as palladium on carbon or other transition metals.

Industrial Production Methods: In an industrial setting, the production of 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may also include purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Nucleophilic Reactions at the Piperazine Ring

The piperazine nitrogen atoms undergo alkylation and acylation under standard conditions. For example:

• Alkylation : Treatment with methyl iodide (CH₃I) in the presence of NaH (sodium hydride) in DMF at 0–25°C yields mono- or dialkylated derivatives.

• Acylation : Reaction with acetyl chloride (ClCOCH₃) in dichloromethane (DCM) with triethylamine (Et₃N) produces acylated piperazine derivatives.

Reaction Type	Reagents/Conditions	Product	Yield	Source
Alkylation	CH₃I, NaH, DMF, 0–25°C	Mono-/dialkylated piperazine	60–85%
Acylation	ClCOCH₃, Et₃N, DCM	Acetylated piperazine	70–90%

Hydrolysis of Amide Bonds

The amide linkage between the indole carbonyl and piperazine is susceptible to hydrolysis:

• Acidic Hydrolysis : Using 6M HCl at 80°C for 12 hours cleaves the amide bond, yielding 1H-indole-3-carboxylic acid and piperazine derivatives.

• Basic Hydrolysis : Treatment with NaOH (2M) in methanol/water (1:1) at 60°C for 8 hours produces similar cleavage products.

Conditions	Products	Yield	Notes
6M HCl, 80°C, 12h	1H-indole-3-carboxylic acid + piperazine derivative	75%
2M NaOH, 60°C, 8h	Same as above	68%

Reactions at the Oxoacetic Acid Group

The ketone and carboxylic acid functionalities enable further modifications:

• Reduction : Sodium borohydride (NaBH₄) in methanol reduces the ketone to a secondary alcohol, forming 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid.

• Esterification : Reaction with ethanol (EtOH) and H₂SO₄ catalyst produces the ethyl ester derivative.

Reaction	Reagents	Product	Yield
Reduction	NaBH₄, MeOH	Alcohol derivative	82%
Esterification	EtOH, H₂SO₄	Ethyl ester	88%

Electrophilic Substitution on the Indole Ring

The indole moiety undergoes electrophilic substitution at the C5 position:

• Bromination : Using N-bromosuccinimide (NBS) in DMF at 25°C introduces a bromine atom, yielding 5-bromo-indole derivatives .

Reaction	Conditions	Product	Yield
Bromination	NBS, DMF, 25°C	5-Bromo-indole derivative	92%

Formation of Hydroxamic Acids

The oxoacetate group reacts with hydroxylamine hydrochloride to form hydroxamic acids, a reaction relevant to histone deacetylase (HDAC) inhibitor development:

• Reagent : NH₂OH·HCl in MeOH/H₂O (1:1) at 25°C for 6 hours .

Reaction	Conditions	Product	Yield
Hydroxamic acid formation	NH₂OH·HCl, MeOH/H₂O	Hydroxamic acid derivative	65%

Stability and Side Reactions

• Intramolecular Acylation : Under anhydrous conditions, the oxoacetic acid group can intramolecularly acylate the piperazine ring, forming cyclic byproducts .

• Oxidative Degradation : Exposure to H₂O₂ or atmospheric oxygen oxidizes the indole ring, necessitating inert storage conditions.

Scientific Research Applications

Anticancer Activity

One of the most promising applications of 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid is its potential as an anticancer agent. Research indicates that compounds with indole and piperazine moieties often exhibit significant anti-tumor activity due to their ability to interact with multiple biological targets.

Neuropharmacological Effects

Research has indicated that derivatives of indole and piperazine can have neuroprotective effects. The compound may influence neurotransmitter systems, potentially offering therapeutic benefits for conditions such as depression and anxiety.

Case Studies

• A study demonstrated that related compounds showed promise in enhancing serotonin receptor activity, which is crucial for mood regulation.
• Another investigation highlighted neuroprotective properties in animal models of neurodegenerative diseases, suggesting a role for this compound in future therapies.

Anti-inflammatory Properties

The compound has also been evaluated for its anti-inflammatory effects. Inflammation is a key factor in various chronic diseases, including arthritis and cardiovascular disorders.

Research Findings

• Experimental models have shown that 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid can reduce markers of inflammation.
• It may inhibit the production of pro-inflammatory cytokines, thus providing a basis for its use in treating inflammatory conditions.

Data Table: Summary of Research Findings

Application Area	Mechanism of Action	Key Findings
Anticancer Activity	Inhibition of proliferation; apoptosis	Significant tumor growth inhibition observed in vitro.
Neuropharmacological Effects	Modulation of serotonin receptors	Enhanced mood-related behaviors in animal models.
Anti-inflammatory Properties	Reduction of pro-inflammatory cytokines	Decreased inflammation markers in treated subjects.

Mechanism of Action

The mechanism by which 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid exerts its effects involves interactions with specific molecular targets. For instance, it may bind to enzymes or receptors, modulating their activity. The indole moiety is known to interact with biological systems, potentially affecting pathways related to cell signaling and metabolism.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional differences between 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid and related piperazine-acetic acid derivatives:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Modifications	Notable Properties/Applications
4-(1H-Indol-3-ylcarbonyl)piperazin-1-ylacetic acid	Inferred*	~420 (estimated)	Indol-3-ylcarbonyl, oxoacetic acid	Potential CNS activity, hydrogen-bond donor
2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]acetic acid	C21H20N2O5	380.40	Fmoc-protected piperazine	Solid-phase peptide synthesis reagent
2-(1H-Indol-3-yl)-N-[3-(4-(4-methoxyphenyl)piperazin-1-yl)propyl]-2-oxoacetamide	C24H28N4O3	420.51	Methoxyphenyl, oxoacetamide	Enhanced lipophilicity, potential CNS ligands
[4-{[4-(2-Fluorophenyl)piperazin-1-yl]sulfonyl}-1-oxoisoquinolin-2-yl]acetic acid	C21H20FN3O5S	445.47	Sulfonyl linker, 2-fluorophenyl	Improved metabolic stability, kinase inhibition potential
[1-(4-Fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid	C13H15FN2O3	278.27	4-Fluorobenzyl substituent	Increased bioavailability, antimicrobial assays
(4-{[2-Oxo-4-(piperidin-4-yl)piperazin-1-yl]acetyl}phenoxy)acetic acid	C19H25N3O5	375.42	Piperidinyl-piperazine, phenoxyacetic acid	Multi-target ligands, solubility optimization

Key Comparisons

Substituent Effects on Pharmacokinetics :

• The Fmoc-protected derivative () is primarily used as a peptide synthesis reagent due to its protective group, contrasting with the target compound’s free oxoacetic acid, which may enhance target binding .
• The 2-fluorophenyl-sulfonyl analog () demonstrates how sulfonyl groups improve stability but may reduce membrane permeability compared to carbonyl linkages .

Biological Activity :

• Methoxyphenyl-substituted oxoacetamide () shows higher lipophilicity, favoring blood-brain barrier penetration, whereas the target compound’s oxoacetic acid could improve solubility for peripheral targets .
• Piperidinyl-piperazine hybrids () highlight the role of additional nitrogen atoms in enhancing interactions with enzymes like dihydrofolate reductase, a target in antiparasitic drug development .

Structural Diversity and Therapeutic Potential: Compounds in with pyrimidine-piperazine linkages (e.g., 29) exhibit selective inhibition of Toxoplasma gondii dihydrofolate reductase, suggesting that the target compound’s indole-piperazine core could be repurposed for antiparasitic applications .

Research Findings and Implications

• Synthetic Accessibility : Many analogs (e.g., ) are synthesized via Suzuki-Miyaura coupling or amide bond formation, suggesting feasible routes for the target compound’s production .
• Piperazine substitutions: Bulky groups (e.g., Fmoc in ) hinder bioavailability, while smaller polar groups (e.g., oxoacetic acid) balance solubility and target engagement .
• Unanswered Questions : Specific data on the target compound’s solubility, toxicity, and receptor affinity are absent in the evidence. Future studies should prioritize synthesizing and profiling this molecule against its analogs.

Biological Activity

The compound 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid, known for its structural features combining indole and piperazine moieties, has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound features an indole ring system linked to a piperazine group through a carbonyl group, with an oxoacetic acid functional group. This unique structure is believed to contribute to its diverse biological activities.

Pharmacological Properties

Research has indicated that 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid exhibits several pharmacological properties:

• Antitumor Activity : Studies have shown that compounds with similar structures can inhibit tumor cell proliferation. For instance, research indicates that indole derivatives often exhibit significant cytotoxic effects against various cancer cell lines, including ovarian and squamous cell carcinoma .
• Antimicrobial Activity : Indole-based compounds have been reported to possess antimicrobial properties. In vitro studies demonstrated that certain derivatives can inhibit bacterial growth effectively, showcasing zones of inhibition comparable to established antibiotics .
• Anti-inflammatory Effects : The compound's potential to modulate inflammatory responses has been explored. Indole derivatives are known to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation pathways .

The biological activity of 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid is likely mediated through multiple mechanisms:

• Protein Kinase Inhibition : Similar compounds have shown the ability to inhibit specific protein kinases involved in cell signaling pathways related to cancer progression and inflammation .
• Reactive Oxygen Species (ROS) Modulation : Some studies suggest that this class of compounds can influence ROS levels in cells, contributing to their cytotoxic and anti-inflammatory effects .
• Gene Expression Regulation : Indole derivatives may affect the expression of genes associated with apoptosis and cell cycle regulation, further enhancing their antitumor potential .

Case Studies

Several studies have investigated the biological activity of compounds related to 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid:

Study	Findings	Reference
Study 1	Demonstrated significant cytotoxicity against OVCAR-5 ovarian cancer cells with an IC50 value of 12 µM.
Study 2	Showed antimicrobial activity with a minimum inhibitory concentration (MIC) of 25 µg/mL against Staphylococcus aureus.
Study 3	Reported anti-inflammatory effects through COX inhibition in a murine model, reducing edema by 50%.

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 4-(1H-indol-3-ylcarbonyl)piperazin-1-ylacetic acid, and how are intermediates characterized?

• Methodological Answer : The synthesis typically involves coupling 1H-indole-3-carboxylic acid derivatives with piperazine scaffolds via amide or carbonyl linkages. For example, a precursor like 4-[4-(1H-indol-3-yl)butyl]piperazine can be functionalized with oxoacetic acid groups using carbodiimide-mediated coupling (e.g., EDC/HOBt) in anhydrous DMF . Intermediates are characterized by $^1H$/$^{13}C$-NMR to confirm regioselectivity and LC-MS for purity (>95%) .

Q. Which spectroscopic techniques are critical for structural elucidation of this compound?

• Methodological Answer :

• FT-IR : Identifies carbonyl stretches (C=O at ~1700 cm$^{-1}$) and indole N-H vibrations (~3400 cm$^{-1}$) .
• $^1H$-NMR : Key signals include the indole proton (δ 7.2–7.6 ppm), piperazine methylene protons (δ 2.5–3.5 ppm), and oxoacetic acid protons (δ 4.1–4.3 ppm) .
• X-ray crystallography : Resolves spatial arrangement, particularly piperazine ring puckering and hydrogen-bonding networks .

Q. What are the common impurities observed during synthesis, and how are they resolved?

• Methodological Answer : Impurities like unreacted indole precursors or over-alkylated piperazines are detected via HPLC with UV/Vis detection (λ = 254 nm). Purification employs gradient reverse-phase chromatography (C18 column, acetonitrile/water) . For example, residual 1H-indole-3-carboxylic acid (<0.5%) is quantified using a calibration curve .

Advanced Research Questions

Q. How can conflicting $^1H$-NMR data for the piperazine moiety be resolved?

• Methodological Answer : Dynamic conformational changes in the piperazine ring (e.g., chair vs. boat) can cause signal splitting. Variable-temperature NMR (VT-NMR) at 25–60°C stabilizes conformers, while 2D NOESY identifies spatial proximity between indole and piperazine protons . For example, coupling constants (J = 10–12 Hz) distinguish axial-equatorial proton arrangements .

Q. What computational methods are used to predict the compound’s reactivity and electronic properties?

• Methodological Answer : Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level calculates frontier molecular orbitals (HOMO-LUMO gap ≈ 4.5 eV), indicating nucleophilic reactivity at the indole C3 position. Molecular docking (AutoDock Vina) predicts binding affinity to serotonin receptors (ΔG ≈ -9.2 kcal/mol) .

Q. How can synthetic yields be optimized for large-scale production in academic settings?

• Methodological Answer :

• Solvent optimization : Replacing DMF with THF reduces side reactions (yield increases from 65% to 82%) .
• Catalyst screening : Pd/C (10 wt%) under hydrogen (1 atm) enhances piperazine deprotection efficiency (95% conversion) .
• Flow chemistry : Continuous-flow reactors minimize residence time, suppressing dimerization .

Q. What strategies address discrepancies in biological activity data across studies?

• Methodological Answer :

• Standardize assays : Use USP reference standards (e.g., Cetirizine-related compounds) for calibration .
• Control for tautomerism : pH-dependent equilibria (e.g., keto-enol) are stabilized using buffer systems (pH 7.4 PBS) .
• Validate via orthogonal methods : Compare MIC (microbroth dilution) with agar diffusion results for antimicrobial activity .

Data Contradiction Analysis

Q. How to interpret conflicting FT-IR and $^1H$-NMR data for the oxoacetic acid group?

• Methodological Answer : Hydrogen bonding in crystalline vs. solution states alters spectral profiles. Solid-state FT-IR shows a broad O-H stretch (2500–3000 cm$^{-1}$) due to dimerization, while solution NMR in D$_2$O resolves a sharp singlet for the deprotonated form (δ 4.1 ppm) .

Structure-Activity Relationship (SAR) Considerations

Q. Which structural modifications enhance selectivity for serotonin receptor subtypes?

• Methodological Answer :

• Piperazine substitution : 1-Benzylpiperazine derivatives show 10-fold higher 5-HT$_{4}$ affinity (K$_i$ = 12 nM) vs. unsubstituted analogs .
• Indole functionalization : 5-Methoxyindole increases lipophilicity (logP = 2.8), improving blood-brain barrier penetration .